Potassium 3-(difluoromethyl)pyrazine-2-carboxylate
Overview
Description
Potassium 3-(difluoromethyl)pyrazine-2-carboxylate is a chemical compound with the molecular formula C6H3F2KN2O2 and a molecular weight of 212.2 g/mol. It is a derivative of pyrazinecarboxylic acid .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . For instance, methyl 3-(trifluoromethyl)pyrazine-2-carboxylate was synthesized from a slurry mixture of methyl 3-chloropyrazine-2-carboxylate and copper (I) iodide in dimethylformamide (DMF) and toluene, to which methyl 2-(fluorosulfonyl) difluoroacetate was added at 100°C .Molecular Structure Analysis
The molecular structure of Potassium 3-(difluoromethyl)pyrazine-2-carboxylate and similar compounds has been studied using various spectroscopic techniques and theoretical methods . The FT-IR and FT-Raman spectra of alkali metal 2-pyrazinecarboxylates and 2,3-pyrazinedicarboxylates were recorded and analyzed . The electronic charge distribution for the studied acids and their salts with lithium, sodium, and potassium was calculated using density functional theory (DFT) with a 6-311++G (d,p) basis set .Chemical Reactions Analysis
The chemical reactions involving Potassium 3-(difluoromethyl)pyrazine-2-carboxylate and similar compounds have been studied . For example, three new isostructural coordination complexes, M (pca) 3, where M = Co, Cr, or Rh and 2-pyrazine-carboxylate (pca), have been synthesized solvothermally and characterized by single crystal X-ray diffraction and powder X-ray diffraction .Physical And Chemical Properties Analysis
The physical and chemical properties of Potassium 3-(difluoromethyl)pyrazine-2-carboxylate and similar compounds have been analyzed . The thermal decomposition of the analyzed compounds was studied .Scientific Research Applications
Comprehensive Analysis of Potassium 3-(difluoromethyl)pyrazine-2-carboxylate Applications
Pharmaceuticals and Drug Design: The difluoromethyl group in Potassium 3-(difluoromethyl)pyrazine-2-carboxylate can improve lipid solubility, membrane permeability, and bioavailability of drug molecules, playing a significant role in drug design and development .
Radiotracer Development for PET Imaging: Although underexploited, the difluoromethyl functionality has potential in (pre)clinical radiotracers for PET imaging, offering a route to modulate properties of bioactive molecules .
Antimicrobial Activity: Related pyrazine derivatives have shown antimicrobial activity, suggesting that Potassium 3-(difluoromethyl)pyrazine-2-carboxylate could be explored for similar applications .
Material Science: The electronic charge distribution in pyrazine rings influenced by alkali metals like potassium suggests potential applications in material science for developing new materials with unique electronic properties .
Mechanism of Action
Target of Action
Potassium 3-(difluoromethyl)pyrazine-2-carboxylate is a derivative of pyrazine, a nitrogen-containing heterocyclic compound . Pyrazine derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Mode of Action
It is known that pyrazine derivatives interact with their targets, leading to various biological effects . The interaction may involve binding to the target, leading to changes in its function or activity.
Biochemical Pathways
Pyrazine derivatives have been found to affect various biological pathways, leading to their diverse biological activities .
Result of Action
Pyrazine derivatives have been found to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Safety and Hazards
The safety data sheet for a similar compound, Methyl pyrazine-2-carboxylate, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Future Directions
The future directions for the study of Potassium 3-(difluoromethyl)pyrazine-2-carboxylate and similar compounds could involve further exploration of their biological properties, as pyrazinecarboxylic acid and its derivatives show antimicrobial and antifungal properties . Additionally, the effect of alkali metal cations on the electronic structure of derivatives of pyrazine could be studied further .
properties
IUPAC Name |
potassium;3-(difluoromethyl)pyrazine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F2N2O2.K/c7-5(8)3-4(6(11)12)10-2-1-9-3;/h1-2,5H,(H,11,12);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPOUADFVZREKPT-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=N1)C(F)F)C(=O)[O-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2KN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium 3-(difluoromethyl)pyrazine-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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